Cas no 2694732-38-0 (5,6,7,8-Tetrahydro-N-methylimidazo[1,5-a]pyridin-7-amine)

5,6,7,8-Tetrahydro-N-methylimidazo[1,5-a]pyridin-7-amine is a heterocyclic amine derivative with potential applications in pharmaceutical and agrochemical research. Its fused imidazo-pyridine structure provides a rigid scaffold, enhancing binding affinity in molecular interactions. The presence of a secondary amine group at the 7-position allows for further functionalization, making it a versatile intermediate in synthetic chemistry. This compound exhibits favorable physicochemical properties, including moderate solubility and stability, facilitating its use in drug discovery and development. Its structural features suggest utility as a building block for bioactive molecules, particularly in the design of CNS-targeting agents or enzyme inhibitors. The compound's synthetic accessibility further supports its adoption in medicinal chemistry programs.
5,6,7,8-Tetrahydro-N-methylimidazo[1,5-a]pyridin-7-amine structure
2694732-38-0 structure
Product Name:5,6,7,8-Tetrahydro-N-methylimidazo[1,5-a]pyridin-7-amine
CAS No:2694732-38-0
MF:C8H13N3
MW:151.208921194077
CID:5916696
PubChem ID:165943516
Update Time:2025-09-27

5,6,7,8-Tetrahydro-N-methylimidazo[1,5-a]pyridin-7-amine Chemical and Physical Properties

Names and Identifiers

    • 5,6,7,8-Tetrahydro-N-methylimidazo[1,5-a]pyridin-7-amine
    • 2694732-38-0
    • N-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyridin-7-amine
    • EN300-7466409
    • Inchi: 1S/C8H13N3/c1-9-7-2-3-11-6-10-5-8(11)4-7/h5-7,9H,2-4H2,1H3
    • InChI Key: JVPHUZVUZALWQE-UHFFFAOYSA-N
    • SMILES: N12C=NC=C1CC(CC2)NC

Computed Properties

  • Exact Mass: 151.110947427g/mol
  • Monoisotopic Mass: 151.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 29.8Ų

5,6,7,8-Tetrahydro-N-methylimidazo[1,5-a]pyridin-7-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7466409-0.05g
N-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyridin-7-amine
2694732-38-0 95.0%
0.05g
$1344.0 2025-03-11
Enamine
EN300-7466409-0.1g
N-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyridin-7-amine
2694732-38-0 95.0%
0.1g
$1408.0 2025-03-11
Enamine
EN300-7466409-0.25g
N-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyridin-7-amine
2694732-38-0 95.0%
0.25g
$1472.0 2025-03-11
Enamine
EN300-7466409-0.5g
N-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyridin-7-amine
2694732-38-0 95.0%
0.5g
$1536.0 2025-03-11
Enamine
EN300-7466409-1.0g
N-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyridin-7-amine
2694732-38-0 95.0%
1.0g
$1599.0 2025-03-11
Enamine
EN300-7466409-2.5g
N-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyridin-7-amine
2694732-38-0 95.0%
2.5g
$3136.0 2025-03-11
Enamine
EN300-7466409-5.0g
N-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyridin-7-amine
2694732-38-0 95.0%
5.0g
$4641.0 2025-03-11
Enamine
EN300-7466409-10.0g
N-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyridin-7-amine
2694732-38-0 95.0%
10.0g
$6882.0 2025-03-11

Additional information on 5,6,7,8-Tetrahydro-N-methylimidazo[1,5-a]pyridin-7-amine

Comprehensive Overview of 5,6,7,8-Tetrahydro-N-methylimidazo[1,5-a]pyridin-7-amine (CAS No. 2694732-38-0)

The compound 5,6,7,8-Tetrahydro-N-methylimidazo[1,5-a]pyridin-7-amine (CAS No. 2694732-38-0) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring an imidazo[1,5-a]pyridine core with a tetrahydro modification and an N-methylamine substituent, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its resemblance to bioactive scaffolds found in CNS-targeting therapeutics.

In recent years, the demand for novel heterocyclic compounds like 5,6,7,8-Tetrahydro-N-methylimidazo[1,5-a]pyridin-7-amine has surged due to their versatility in medicinal chemistry. This compound's imidazo[1,5-a]pyridine backbone is structurally analogous to purine bases, which are critical in DNA/RNA synthesis and signal transduction pathways. Such characteristics have led to investigations into its potential role in modulating enzymatic activity or receptor interactions, aligning with current trends in precision medicine and targeted therapy development.

The synthetic accessibility of CAS No. 2694732-38-0 has also been a focal point for chemists. Modern synthetic protocols emphasize green chemistry principles, such as catalytic hydrogenation and microwave-assisted reactions, to improve yield and reduce environmental impact. These methods resonate with the growing emphasis on sustainable practices in chemical manufacturing—a topic frequently searched in academic and industrial forums.

From a pharmacological perspective, derivatives of 5,6,7,8-Tetrahydro-N-methylimidazo[1,5-a]pyridin-7-amine have shown preliminary activity in neurological and metabolic disorder models. For instance, its structural similarity to GABAergic ligands suggests possible applications in anxiety or epilepsy research. However, rigorous preclinical studies are needed to validate these hypotheses, reflecting the broader scientific community's caution toward early-stage compounds.

Analytical characterization of this compound typically involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography to confirm purity and stereochemistry. Such details are crucial for reproducibility—a hot topic in peer-reviewed journals and open-access databases where researchers often search for "compound validation methods" or "structural elucidation protocols."

Beyond pharmaceuticals, 5,6,7,8-Tetrahydro-N-methylimidazo[1,5-a]pyridin-7-amine may find utility in material science. Its nitrogen-rich framework could contribute to the design of organic semiconductors or ligands for metal-organic frameworks (MOFs). This interdisciplinary potential aligns with searches for "multifunctional heterocycles" or "small molecules in materials design," highlighting its relevance across STEM fields.

Regulatory and safety profiles of CAS No. 2694732-38-0 remain under active investigation. While current data classify it as a research-grade chemical, proper handling protocols (e.g., glovebox use for air-sensitive steps) are recommended—a reminder often sought by laboratory professionals querying "best practices for handling novel organics."

In summary, 5,6,7,8-Tetrahydro-N-methylimidazo[1,5-a]pyridin-7-amine represents a compelling case study in modern chemical innovation. Its dual promise in life sciences and materials engineering, coupled with evolving synthetic strategies, positions it as a compound to watch in upcoming years—especially for audiences searching for "emerging heterocyclic platforms" or "next-gen bioactive scaffolds."

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.